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Compound of Interest

Compound Name: Prenderol

Cat. No.: B089731 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Prenderol (CAS No. 115-76-4).

Adherence to these procedures is vital for ensuring laboratory safety and minimizing exposure

risks. Prenderol, also known as 2,2-diethyl-1,3-propanediol, is a solid, crystalline powder that

is harmful if swallowed and causes serious eye irritation[1][2][3].

Immediate Safety Information
Prenderol is classified with the GHS07 pictogram, indicating it is an irritant and can be

harmful[1]. The primary hazards are acute oral toxicity and serious eye irritation[1]. Therefore,

preventing ingestion and eye contact is of paramount importance.

Hazard Statements:

H302: Harmful if swallowed.

H319: Causes serious eye irritation.

In the event of exposure, follow these first-aid measures immediately:

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek immediate medical attention.

If swallowed: Rinse mouth and call a poison center or doctor if you feel unwell.
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After skin contact: Wash off with plenty of water. While prolonged skin contact may cause

temporary irritation, it is crucial to remove contaminated clothing and wash the affected area.

If inhaled: Move to fresh air. If symptoms persist, seek medical advice.

Operational Plan: Personal Protective Equipment
(PPE)
A systematic approach to PPE selection is critical. The following table summarizes the required

PPE for handling Prenderol, based on the potential routes of exposure in a laboratory setting.

Table 1: Required Personal Protective Equipment for Prenderol

Protection Type Required PPE
Standard/Specificat
ion

Purpose

Eye and Face

Protection

Safety glasses with

side shields or

goggles. A face shield

is also recommended.

OSHA 29 CFR

1910.133 or EN 166

To prevent eye

contact with Prenderol

dust, which can cause

serious irritation.

Hand Protection
Appropriate chemical-

resistant gloves.
EN 374

To prevent skin

contact. The specific

glove material should

be chosen based on

the supplier's

recommendation.

Respiratory Protection

N95 (US) or P1/P2

particulate filter

respirator (EU).

NIOSH (US) or EN

143/149 (EU)

Required when

handling the powder

outside of a ventilated

enclosure or when

dust formation is

likely.

Body Protection Laboratory coat. N/A

To prevent

contamination of

personal clothing.
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Experimental Protocol: PPE Usage Workflow
Proper donning and doffing of PPE are as important as its selection to prevent cross-

contamination.

1. Preparation and Donning:

Ensure all engineering controls, such as fume hoods or ventilated enclosures, are
functioning correctly.
Wash hands thoroughly.
Don a clean lab coat.
Don the N95 or equivalent respirator, ensuring a proper seal.
Don eye and face protection.
Don chemical-resistant gloves, pulling the cuffs over the sleeves of the lab coat.

2. Handling Prenderol:

Handle Prenderol in a well-ventilated area, preferably within a chemical fume hood, to
minimize dust generation.
Avoid actions that could create dust, such as vigorous scraping or pouring from a height.
If a spill occurs, follow appropriate cleanup procedures immediately (see Section on
Disposal).

3. Doffing and Decontamination:

Remove gloves first, peeling them off without touching the outside surface with bare skin.
Remove the lab coat, turning it inside out as it is removed.
Wash hands thoroughly.
Remove eye and face protection.
Remove the respirator.
Wash hands again.

Disposal Plan: Contaminated PPE and Chemical
Waste
Proper disposal is essential to prevent environmental contamination and accidental exposure.

Table 2: Disposal Guidelines for Prenderol-Contaminated Materials
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Waste Type Disposal Procedure

Contaminated Gloves, Wipes, etc.
Place in a sealed, labeled hazardous waste

container.

Empty Prenderol Containers

Triple rinse with a suitable solvent. The rinsate

should be collected as hazardous waste.

Dispose of the container in accordance with

institutional guidelines.

Spilled Prenderol

Carefully sweep up the solid material to avoid

creating dust. Place in a sealed, labeled

container for hazardous waste disposal. Clean

the spill area with a damp cloth; the cloth should

also be disposed of as hazardous waste.

Unused or Waste Prenderol

Dispose of as hazardous chemical waste in

accordance with local, regional, and national

regulations. Do not allow it to enter drains.

Visual Decision-Making Guide
The following diagram illustrates the logical workflow for selecting the appropriate level of PPE

when working with Prenderol.
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- Gloves

- Safety Goggles
- N95/P1 Respirator

No

Required PPE:
- Lab Coat
- Gloves

- Safety Goggles

Yes

Proceed with task following
all safety protocols
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Caption: PPE selection workflow for handling Prenderol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diethyl-1,3-propanediol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089731#personal-protective-equipment-for-handling-
prenderol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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